Cas no 1261577-10-9 (3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)

• Product Name: 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
• CAS No: 1261577-10-9
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924457
• Update Time: 2025-05-20

3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9F4NO3/c15-12-7-19-6-11(10(12)5-13(20)21)8-2-1-3-9(4-8)22-14(16,17)18/h1-4,6-7H,5H2,(H,20,21)
• InChI Key： ZNCSBTYYQUEAHS-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C2C=CC=C(C=2)OC(F)(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

Professional Introduction to 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic Acid (CAS No. 1261577-10-9)

3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid, identified by its CAS number 1261577-10-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a fluoro group and a trifluoromethoxy substituent on a phenyl ring, contribute to its distinct chemical properties and make it a valuable scaffold for drug discovery.

The synthesis of 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the fluoro group at the 3-position of the pyridine ring and the attachment of the 3-(trifluoromethoxy)phenyl moiety at the 5-position are critical steps that determine the compound's overall reactivity and biological efficacy. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those with fluorinated aromatic rings. The fluorine atom, due to its electronegativity and ability to influence electronic properties, can significantly enhance the metabolic stability and binding affinity of drug candidates. This has led to extensive research into fluorinated pyridines as key structural elements in novel therapeutic agents. For instance, studies have demonstrated that compounds incorporating fluoro-pyridine moieties exhibit improved bioavailability and prolonged half-life when compared to their non-fluorinated counterparts.

The trifluoromethoxy group in 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid further contributes to its pharmacological profile by enhancing lipophilicity and modulating receptor interactions. This substituent is particularly valuable in medicinal chemistry for its ability to improve drug solubility and membrane permeability, which are crucial factors for effective drug delivery. The combination of these structural features makes this compound an attractive candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is its potential application in oncology research. Pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The fluorinated aromatic system enhances binding affinity to target proteins, making it possible to develop more potent and selective anticancer agents. Preclinical studies have begun to explore the effects of this compound on various cancer models, with initial results suggesting significant anti-proliferative activity. These findings are particularly encouraging given the increasing demand for innovative chemotherapeutic strategies.

Beyond oncology, 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid has also been investigated for its potential in treating neurological disorders. The ability of fluorinated pyridines to cross the blood-brain barrier has opened new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Research indicates that compounds with similar structural motifs can modulate neurotransmitter systems and protect against neurodegeneration. While much work remains to be done before clinical applications can be realized, these preliminary findings underscore the importance of continued research into fluorinated pyridines as pharmacological tools.

The role of computational chemistry in optimizing 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid cannot be overstated. Advanced modeling techniques allow researchers to predict binding affinities, metabolic stability, and other critical parameters before synthesizing large quantities of a compound. This approach not only saves time and resources but also enables the rapid identification of lead candidates with high potential for further development. By integrating experimental data with computational predictions, scientists can refine molecular structures to enhance efficacy while minimizing side effects.

The future prospects for 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable clinical treatments. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.